Cas no 886499-95-2 (4-((6,7-Dimethoxyquinazolin-4-yl)amino)butanoic acid)

• Product Name: 4-((6,7-Dimethoxyquinazolin-4-yl)amino)butanoic acid
• CAS No: 886499-95-2
• MF: C₁₄H₁₇N₃O₄
• MW: 291.302483320236
• CID: 4914255
• Update Time: 2025-05-26

4-((6,7-Dimethoxyquinazolin-4-yl)amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-((6,7-Dimethoxyquinazolin-4-yl)amino)butanoic acid
• 4-(6,7-Dimethoxy-quinazolin-4-ylamino)-butyric acid

• Inchi： 1S/C14H17N3O4/c1-20-11-6-9-10(7-12(11)21-2)16-8-17-14(9)15-5-3-4-13(18)19/h6-8H,3-5H2,1-2H3,(H,18,19)(H,15,16,17)
• InChI Key： DJOYFHXOCYKIBS-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2=C(C=1)C(=NC=N2)NCCCC(=O)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 342
• XLogP3: 1.7
• Topological Polar Surface Area: 93.6

Additional information on 4-((6,7-Dimethoxyquinazolin-4-yl)amino)butanoic acid

Comprehensive Overview of 4-((6,7-Dimethoxyquinazolin-4-yl)amino)butanoic acid (CAS No. 886499-95-2)

4-((6,7-Dimethoxyquinazolin-4-yl)amino)butanoic acid (CAS No. 886499-95-2) is a quinazoline derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its dimethoxyquinazoline core and butanoic acid side chain, has garnered attention for its unique structural properties and applications in drug discovery. Researchers are particularly interested in its role as a kinase inhibitor scaffold, which aligns with current trends in targeted cancer therapies and precision medicine.

The molecular structure of 4-((6,7-Dimethoxyquinazolin-4-yl)amino)butanoic acid features a quinazoline ring substituted with two methoxy groups at positions 6 and 7, coupled with a butanoic acid moiety via an amino linker. This configuration enhances its solubility and bioavailability, making it a promising candidate for medicinal chemistry applications. Recent studies highlight its potential in modulating protein-protein interactions, a hot topic in drug development for neurodegenerative diseases and autoimmune disorders.

In the context of AI-driven drug discovery, 4-((6,7-Dimethoxyquinazolin-4-yl)amino)butanoic acid has been explored through computational modeling and virtual screening platforms. These approaches, often searched by users in bioinformatics and cheminformatics communities, demonstrate the compound's affinity for specific enzyme binding sites. Its structure-activity relationship (SAR) data is frequently cited in discussions about fragment-based drug design, another trending topic in pharmaceutical research.

The synthesis of 4-((6,7-Dimethoxyquinazolin-4-yl)amino)butanoic acid typically involves multi-step organic reactions, including nucleophilic substitution and carboxylic acid activation. These methods are widely discussed in organic synthesis forums and patent literature, reflecting user interest in scalable production techniques. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry confirms its purity, a critical factor for researchers investigating its biological activity.

From a biochemical perspective, this compound's quinazoline core mimics natural purine bases, enabling interactions with various biological targets. This property has sparked investigations into its potential as a therapeutic agent for conditions linked to cell signaling pathways, a subject frequently searched in connection with personalized medicine. Its metabolic stability and ADME (Absorption, Distribution, Metabolism, Excretion) profile are also areas of active research.

In material science applications, the dimethoxyquinazoline moiety contributes to the development of fluorescent probes and molecular sensors. These applications resonate with current interests in diagnostic imaging and theragnostic technologies. The compound's photophysical properties are often compared to other heterocyclic compounds in academic discussions about bioimaging advancements.

Quality control protocols for 4-((6,7-Dimethoxyquinazolin-4-yl)amino)butanoic acid emphasize HPLC purity analysis and residual solvent testing, addressing common queries from quality assurance professionals. Storage recommendations typically suggest anhydrous conditions and light-sensitive packaging, details frequently sought by laboratory technicians handling light-sensitive compounds.

The patent landscape surrounding 886499-95-2 reveals applications in kinase inhibition and anti-inflammatory formulations, aligning with market trends toward small molecule therapeutics. These patents often cite the compound's selective binding capabilities, a feature highly valued in drug repurposing studies that dominate current pharmaceutical discussions.

Environmental and green chemistry considerations for 4-((6,7-Dimethoxyquinazolin-4-yl)amino)butanoic acid include evaluations of its biodegradability and eco-toxicity profiles. These aspects respond to growing user searches about environmentally friendly synthesis methods in the pharmaceutical industry, particularly among researchers focused on green chemistry principles.

Future research directions for this compound may explore its nanoparticle conjugation potential or combination therapies, addressing contemporary interests in nanomedicine and synergistic drug effects. The continued investigation of 4-((6,7-Dimethoxyquinazolin-4-yl)amino)butanoic acid exemplifies the intersection of traditional medicinal chemistry with cutting-edge biotechnological applications.